4-methoxy-6-oxo-1-phenyl-N,N-dipropyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-6-oxo-1-phenyl-N,N-dipropylpyridazine-3-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-4-11-20(12-5-2)18(23)17-15(24-3)13-16(22)21(19-17)14-9-7-6-8-10-14/h6-10,13H,4-5,11-12H2,1-3H3
• InChI Key: HFBFRZAELTXOSK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=NN(C(=O)C=C1OC)C2=CC=CC=C2
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

4-methoxy-6-oxo-1-phenyl-N,N-dipropyl-1,6-dihydropyridazine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MDPV and is classified as a designer drug. The purpose of

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Study : Compounds structurally similar to the requested chemical, such as fluoroquinolone-based 4-thiazolidinones, have been synthesized and evaluated for their antifungal and antibacterial activities. This research indicates the potential of such compounds in the development of new antimicrobial agents (Patel & Patel, 2010).

Anticancer Applications

• c-Met Kinase Inhibition for Cancer Therapy : Novel compounds containing moieties structurally related to 4-methoxy-6-oxo-1-phenyl-N,N-dipropyl-1,6-dihydropyridazine-3-carboxamide have been synthesized and evaluated for their inhibitory activities against c-Met kinase, showing significant antitumor activities. This suggests potential applications in developing therapies for cancers where c-Met plays a critical role (Liu et al., 2020).

Synthesis and Characterization of Novel Compounds

• Novel Synthetic Pathways : Research has explored the synthesis, characterization, and biological activity of coordination compounds with N-(methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine carbothioamides, revealing insights into the antimicrobial and antifungal properties of such compounds. This highlights the chemical versatility and potential of related structures for developing new materials with biological applications (Gulea et al., 2019).

Electrochemical and Material Science Applications

• Electrochemical Properties : The synthesis and investigation of novel polyamines and polyamides incorporating methoxyphenyl groups have been conducted, focusing on their electrochemical properties and potential applications in materials science, such as electrochromic devices. This research avenue suggests a broader scope of applications beyond medicinal chemistry, extending into materials science and engineering (Liou & Lin, 2009).